Cas no 1421433-87-5 (7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one)

• Product Name: 7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one
• CAS No: 1421433-87-5
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD25542223
• CID: 3041736
• PubChem ID: 135743575
• Update Time: 2025-05-19

7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one
• Imidazo[1,2-c]pyrimidin-5(1H)-one, 7-chloro-2,3-dihydro-
• TWFJFNDXCRKLBS-UHFFFAOYSA-N
• AK200430
• DS-10231
• SCHEMBL14663704
• 7-chloro-2,3-dihydro-1H-imidazo[1,2-c]pyrimidin-5-one
• WGC43387
• CS-0060814
• 1421433-87-5
• MFCD25542223
• AKOS027251944
• 7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one

• MDL： MFCD25542223
• Inchi： 1S/C6H6ClN3O/c7-4-3-5-8-1-2-10(5)6(11)9-4/h3,8H,1-2H2
• InChI Key： TWFJFNDXCRKLBS-UHFFFAOYSA-N
• SMILES： ClC1C=C2NCCN2C(N=1)=O

Computed Properties

• Exact Mass: 171.0199395g/mol
• Monoisotopic Mass: 171.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• XLogP3: 0.5

Additional information on 7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one

7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one (CAS No. 1421433-87-5): A Versatile Scaffold in Modern Pharmaceutical Research

7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one, identified by its CAS number 1421433-87-5, represents a significant molecular scaffold in the realm of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its structural versatility and potential applications in drug discovery and development. The imidazopyrimidine core of this molecule provides a rich framework for medicinal chemists to explore, enabling the synthesis of diverse derivatives with tailored biological activities.

The< strong>7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one scaffold is particularly intriguing because of its ability to modulate various biological pathways. Recent studies have highlighted its utility in the design of compounds targeting inflammatory diseases, cancer, and infectious disorders. The chlorine substituent at the 7-position enhances the electrophilicity of the molecule, making it a prime candidate for further functionalization through nucleophilic substitution reactions. This feature allows for the introduction of diverse pharmacophores, thereby expanding the chemical space available for drug design.

In the context of contemporary pharmaceutical research, the< strong>imidazopyrimidine core has been extensively studied for its role in inhibiting enzymes and receptors involved in disease pathogenesis. For instance, derivatives of this scaffold have shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis. The< strong>7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one structure serves as a foundation for developing small-molecule inhibitors that can modulate JAK activity without the off-target effects associated with traditional therapies.

The< strong>dihydroimidazo[1,2-C]pyrimidine moiety is known for its stability and compatibility with biological systems, making it an attractive choice for medicinal chemists. Its aromaticity and planarity contribute to favorable interactions with biological targets, while its flexibility allows for conformational adjustments that optimize binding affinity. These characteristics have been leveraged in the development of kinase inhibitors, where precise binding to ATP pockets is crucial for efficacy. The< strong>CAS No. 1421433-87-5 compound exemplifies how such scaffolds can be refined to achieve high selectivity and potency.

Recent advances in computational chemistry have further enhanced the utility of< strong>7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one. Molecular modeling techniques have been employed to predict binding modes and optimize lead compounds before experimental synthesis. These virtual screening approaches have accelerated the drug discovery process by identifying promising candidates with minimal experimental trial-and-error. The< strong>chloro substituent plays a pivotal role in these simulations, as it influences both electronic and steric properties of the molecule. This has enabled researchers to fine-tune the scaffold for improved pharmacokinetic profiles.

The< strong>dihydroimidazo[1,2-C]pyrimidine scaffold has also been explored in antiviral research. Its ability to mimic natural nucleobases has led to the development of compounds that can interfere with viral replication cycles. For example, derivatives of this scaffold have demonstrated inhibitory effects against herpesviruses by competing with natural nucleosides for incorporation into viral DNA. Such findings underscore the broad applicability of< strong>CAS No. 1421433-87-5-based molecules in addressing emerging infectious diseases.

In conclusion, 7-Chloro-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one (CAS No.< strong>1421433-87-5) stands as a cornerstone in modern pharmaceutical research due to its structural versatility and functional adaptability. The interplay between its< strong>dihydroimidazo[1,2-C]pyrimidine core and< strong>chloro substituent offers a rich palette for medicinal chemists to design novel therapeutic agents. As computational methods continue to evolve and our understanding of disease mechanisms deepens, compounds derived from this scaffold are poised to play a pivotal role in addressing some of today's most pressing medical challenges.